Ribofuranose (7CI,8CI,9CI)
Ribofuranose (7CI,8CI,9CI)
D-ribofuranose is a ribofuranose having D-configuration. It is a ribofuranose and a D-ribose.
D-Ribose, also known as ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Ribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Ribose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, urine, saliva, and cerebrospinal fluid. D-Ribose exists in all eukaryotes, ranging from yeast to humans. D-Ribose can be converted into D-ribose 5-phosphate through its interaction with the enzyme ribokinase. In humans, D-ribose is involved in the pentose phosphate pathway. D-Ribose is also involved in a few metabolic disorders, which include glucose-6-phosphate dehydrogenase deficiency, transaldolase deficiency, and ribose-5-phosphate isomerase deficiency. Outside of the human body, D-ribose can be found in a number of food items such as fruits, other soy product, chinese mustard, and cucurbita (gourd). This makes D-ribose a potential biomarker for the consumption of these food products.
D-Ribose, also known as ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Ribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Ribose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, urine, saliva, and cerebrospinal fluid. D-Ribose exists in all eukaryotes, ranging from yeast to humans. D-Ribose can be converted into D-ribose 5-phosphate through its interaction with the enzyme ribokinase. In humans, D-ribose is involved in the pentose phosphate pathway. D-Ribose is also involved in a few metabolic disorders, which include glucose-6-phosphate dehydrogenase deficiency, transaldolase deficiency, and ribose-5-phosphate isomerase deficiency. Outside of the human body, D-ribose can be found in a number of food items such as fruits, other soy product, chinese mustard, and cucurbita (gourd). This makes D-ribose a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15761-67-8
VCID:
VC0093948
InChI:
InChI=1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5?/m1/s1
SMILES:
C(C1C(C(C(O1)O)O)O)O
Molecular Formula:
C5H10O5
Molecular Weight:
150.13 g/mol
Ribofuranose (7CI,8CI,9CI)
CAS No.: 15761-67-8
Main Products
VCID: VC0093948
Molecular Formula: C5H10O5
Molecular Weight: 150.13 g/mol
| CAS No. | 15761-67-8 |
|---|---|
| Product Name | Ribofuranose (7CI,8CI,9CI) |
| Molecular Formula | C5H10O5 |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | (3R,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol |
| Standard InChI | InChI=1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5?/m1/s1 |
| Standard InChIKey | HMFHBZSHGGEWLO-SOOFDHNKSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@H](C(O1)O)O)O)O |
| SMILES | C(C1C(C(C(O1)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(O1)O)O)O)O |
| Melting Point | 95°C |
| Physical Description | Solid |
| Description | D-ribofuranose is a ribofuranose having D-configuration. It is a ribofuranose and a D-ribose. D-Ribose, also known as ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Ribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Ribose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, urine, saliva, and cerebrospinal fluid. D-Ribose exists in all eukaryotes, ranging from yeast to humans. D-Ribose can be converted into D-ribose 5-phosphate through its interaction with the enzyme ribokinase. In humans, D-ribose is involved in the pentose phosphate pathway. D-Ribose is also involved in a few metabolic disorders, which include glucose-6-phosphate dehydrogenase deficiency, transaldolase deficiency, and ribose-5-phosphate isomerase deficiency. Outside of the human body, D-ribose can be found in a number of food items such as fruits, other soy product, chinese mustard, and cucurbita (gourd). This makes D-ribose a potential biomarker for the consumption of these food products. |
| Synonyms | Ribofuranose (7CI,8CI,9CI) |
| PubChem Compound | 5779 |
| Last Modified | Nov 11 2021 |
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